Cas no 1185113-73-8 (8-Chloroquinazolin-2-amine)

• Product Name: 8-Chloroquinazolin-2-amine
• CAS No: 1185113-73-8
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD10565604
• CID: 1036725
• PubChem ID: 45789620
• Update Time: 2025-06-08

8-Chloroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloroquinazolin-2-amine
• 8-chloro-2-Quinazolinamine
• 8-Chloroquizolin-2-amine
• 1185113-73-8
• SY224208
• DB-061303
• 2-Amino-8-chloroquinazoline
• 8-Chloro-quinazolin-2-ylamine
• AKOS006304316
• DTXSID30671904
• AC3116
• MFCD10565604
• CS-0452867
• EN300-319520
• SCHEMBL7705046
• AS-8591

• MDL： MFCD10565604
• Inchi： 1S/C8H6ClN3/c9-6-3-1-2-5-4-11-8(10)12-7(5)6/h1-4H,(H2,10,11,12)
• InChI Key： PWVPZLGZIYQHPP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CN=C(N)N=C21

Computed Properties

• Exact Mass: 179.0250249g/mol
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Chloroquinazolin-2-amine

Professional Introduction to 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8)

8-Chloroquinazolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 1185113-73-8, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its biological activity and has been extensively explored in the development of drugs targeting various diseases, particularly cancer and infectious disorders. The presence of a chlorine substituent at the 8-position and an amine group at the 2-position imparts unique chemical properties to this molecule, making it a valuable candidate for further chemical modifications and biological evaluations.

The quinazoline core is a privileged structure in drug discovery, exhibiting a broad spectrum of pharmacological activities due to its ability to interact with multiple biological targets. 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) is no exception, and its potential as a pharmacophore has been investigated in several preclinical studies. The chlorine atom at the 8-position enhances the electrophilicity of the quinazoline ring, facilitating nucleophilic substitution reactions that can be exploited for derivatization purposes. Meanwhile, the amine group at the 2-position serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that could modulate binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with enhanced therapeutic efficacy and reduced side effects. 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) has been studied as a precursor in synthesizing compounds that exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. For instance, modifications of this scaffold have led to the discovery of molecules that target tyrosine kinases, which are crucial for signal transduction pathways in tumor cells. Preliminary in vitro studies have demonstrated promising results, suggesting that derivatives of 8-Chloroquinazolin-2-amine may possess potent antitumor properties.

Beyond oncology, 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) has also been explored for its potential in combating infectious diseases. The quinazoline scaffold is known to interact with bacterial and viral proteins, making it an attractive candidate for developing antimicrobial agents. Researchers have investigated its derivatives as inhibitors of enzymes essential for microbial survival, such as DNA gyrase and RNA polymerase. The structural features of 8-Chloroquinazolin-2-amine, including the chlorine substituent and amine group, contribute to its ability to disrupt vital biological processes in pathogens without significantly affecting host cells.

The synthesis of 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) involves multi-step organic transformations that highlight its synthetic versatility. The chlorine atom can be introduced via chlorination reactions, while the amine group can be formed through reductive amination or nucleophilic substitution. These synthetic pathways allow chemists to explore various structural analogs, enabling optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Advances in synthetic methodologies have made it possible to produce 8-Chloroquinazolin-2-amine on a scalable basis, facilitating further preclinical development.

In terms of biological evaluation, 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) has been assessed for its interaction with several protein targets relevant to human health. Studies have shown that this compound can bind to kinases with high affinity, potentially inhibiting their activity and disrupting signaling cascades involved in cell proliferation and survival. Additionally, it has been found to exhibit modest activity against certain enzymes overexpressed in pathogenic organisms, suggesting its utility as a lead compound for drug development against infections.

The future prospects of 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) are promising, with ongoing research aimed at enhancing its therapeutic potential through structural optimization and clinical validation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological profiles. As our understanding of disease mechanisms continues to evolve, compounds like 8-Chloroquinazolin-2-amine will play an increasingly important role in addressing unmet medical needs.

Moreover, computational methods such as molecular docking and virtual screening are being employed to accelerate the discovery process by identifying promising derivatives of 8-Chloroquinazolin-2-amine (CAS No: 1185113-73-8) before experimental validation. These approaches leverage computational power to predict binding interactions between the compound and target proteins, thereby streamlining the drug discovery pipeline. Such innovations are expected to reduce development costs and timelines while improving success rates.

The safety profile of 8-Chloroquinazolin-2-am ine (CAS No: 1185113 - 73 - 8) is another critical aspect that requires thorough investigation before clinical translation. Preclinical toxicology studies are essential to assess potential side effects and determine safe dosage ranges. By adhering to stringent regulatory guidelines, researchers can ensure that promising compounds like this one are developed responsibly and with patient safety as a top priority.

In conclusion, 8 - Chloroquin az olin - 2 - am ine( CAS No : 1 1 85113 - 73 - 84 ) represents an exciting opportunity in medicinal chemistry due to its versatile structural features and potential therapeutic applications . With continued research focus on its synthesis , biological evaluation , and clinical development , this compound holds great promise for addressing significant health challenges . As advancements continue at an accelerated pace , we can anticipate that derivatives of this scaffold will contribute significantly to future treatments across multiple therapeutic areas . p >